Cas no 18227-62-8 (N-(3-Oxobutan-2-yl)benzamide)

N-(3-Oxobutan-2-yl)benzamide is a versatile chemical intermediate characterized by its ketone and amide functional groups. This compound exhibits notable reactivity due to the presence of the β-ketoamide moiety, making it valuable in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical precursors. Its structural features enable participation in condensation, cyclization, and nucleophilic addition reactions. The compound's crystalline nature facilitates purification and handling, while its moderate solubility in common organic solvents enhances its utility in diverse reaction conditions. Researchers value this molecule for its potential in medicinal chemistry applications, where its scaffold can serve as a building block for bioactive molecules targeting enzymatic inhibition or receptor modulation. The compound's stability under standard laboratory conditions further contributes to its practicality in synthetic workflows.
N-(3-Oxobutan-2-yl)benzamide structure
N-(3-Oxobutan-2-yl)benzamide structure
Product Name:N-(3-Oxobutan-2-yl)benzamide
CAS No:18227-62-8
MF:C11H13NO2
MW:191.226423025131
CID:122850
PubChem ID:3089253
Update Time:2025-07-02

N-(3-Oxobutan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Oxobutan-2-yl)benzamide
    • 3-BENZOYLAMINOBUTANONE
    • Benzamide,N-(1-methyl-2-oxopropyl)-
    • 3-benzamido-2-butanone
    • 3-benzamidobutanone
    • 3-benzoylamino-butan-2-one
    • 18227-62-8
    • AKOS006271573
    • N-(1-Methyl-2-oxo-propyl)-benzamide
    • FT-0694802
    • DTXSID50389019
    • 2-benzoylamino-3-butanone
    • Benzamide, N-(1-methyl-2-oxopropyl)-
    • DTXCID80339880
    • Inchi： 1S/C11H13NO2/c1-8(9(2)13)12-11(14)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,12,14)
    • InChI Key： PYLGVRCYAIRMBQ-UHFFFAOYSA-N
    • SMILES： O=C(C)C(C)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17000
  • LogP: 1.78480

N-(3-Oxobutan-2-yl)benzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(3-Oxobutan-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143765-1g
N-(3-Oxobutan-2-yl)benzamide
 18227-62-8 95%
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 $400.00 2023-09-02
Chemenu
CM122484-1g
N-(3-oxobutan-2-yl)benzamide
 18227-62-8 95%
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 $320 2023-01-09
Crysdot LLC
CD12103140-1g
N-(3-Oxobutan-2-yl)benzamide
 18227-62-8 95+%
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 $339 2024-07-24

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